
Technical Support Center: Overcoming
Solubility Challenges of Amphotericin B

Trihydrate

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Amphotericin B trihydrate

Cat. No.: B15563636

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Amphotericin B trihydrate. The information is presented in a question-and-answer format to

directly address common solubility issues encountered during experiments.

Troubleshooting Guide
Q1: My Amphotericin B trihydrate is not dissolving in water. What am I doing wrong?

A1: Amphotericin B trihydrate is practically insoluble in water at a neutral pH (pH 6-7). To

dissolve it in an aqueous solution, you must adjust the pH. It is soluble in acidic water (pH 2) or

basic water (pH 11), at a concentration of about 0.1 mg/ml.[1] For cell culture applications, it is

more common to first dissolve it in an organic solvent like Dimethyl sulfoxide (DMSO).

Q2: I've dissolved Amphotericin B in DMSO, but it precipitates when I add it to my aqueous

buffer. How can I prevent this?
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A2: Precipitation upon addition to aqueous solutions is a common issue due to the poor water

solubility of Amphotericin B. Here are a few troubleshooting steps:

Use a solubilizing agent: Commercial formulations often use deoxycholic acid as a

solubilizing agent. The addition of sodium deoxycholate can increase the water solubility of

Amphotericin B.[1]

Prepare a colloidal suspension: Formulations like Fungizone® are colloidal suspensions of

Amphotericin B with deoxycholate.

Dilute quickly and with vigorous mixing: When adding the DMSO stock to your aqueous

buffer, do so dropwise while vortexing or stirring vigorously to promote rapid dispersion and

prevent localized high concentrations that can lead to precipitation.

Consider a lipid formulation: For in vivo or cell culture studies, using a liposomal formulation

of Amphotericin B (like AmBisome®) can overcome solubility issues as the drug is

encapsulated within the lipid bilayer.

Q3: My Amphotericin B solution has turned from a clear yellow to a cloudy suspension. What

happened?

A3: Cloudiness or the formation of a precipitate can indicate several issues:

pH shift: If the pH of your solution has shifted towards neutral, Amphotericin B can precipitate

out of the solution. Solutions are most stable between pH 4 and 10.[1]

Aggregation: Amphotericin B is known to self-aggregate in aqueous solutions, especially at

neutral pH.[2] This aggregation can lead to the formation of a cloudy suspension.

Degradation: The drug can degrade under certain conditions, such as exposure to light or

extreme pH, which might lead to the formation of insoluble degradation products.[2][3] It is

typically stable in media at 37°C in the dark for approximately 3 days.[1]

Q4: Can I filter-sterilize my Amphotericin B solution?

A4: Due to its poor solubility and tendency to form aggregates, sterile filtration of aqueous

Amphotericin B solutions can be problematic and is generally not recommended as it may
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remove the active drug. If filtration is necessary, it should be done with caution, and a Teflon

membrane filter is suggested.[1] Commercial preparations that are reconstituted do not

typically require filter sterilization if prepared aseptically. For liposomal formulations, a specific

filter size (e.g., a 5-micron filter for AmBisome®) is provided and must be used during dilution.

[4][5] Amphotericin B should not be gamma irradiated or autoclaved.[1]

Frequently Asked Questions (FAQs)
Q5: What are the best organic solvents for dissolving Amphotericin B trihydrate?

A5: Dimethyl sulfoxide (DMSO) is a commonly used solvent, with a solubility of 30-40 mg/ml.[1]

Dimethylformamide (DMF) is another option, with a solubility of 2-4 mg/ml.[1] A mixture of DMF

and 1 M HCl (3:1) can significantly increase solubility to 60-80 mg/ml.[1]

Q6: How should I prepare a stock solution of Amphotericin B for cell culture?

A6: A common method is to prepare a stock solution in DMSO at a concentration of 2.5 mg/ml.

This stock solution can then be further diluted into the cell culture medium to the desired

working concentration (typically 2.5 µg/L).[1]

Q7: What is the stability of Amphotericin B in solution?

A7: The stability of Amphotericin B depends on the solvent, pH, and storage conditions.

In DMSO, stock solutions can be stored at -20°C or below for up to approximately 6 months.

[1]

Aqueous solutions are stable for long periods between pH 4 and 10.[1]

In cell culture media at 37°C and protected from light, it is typically stable for about 3 days.[1]

Reconstituted liposomal formulations (AmBisome®) are stable in the refrigerator (protected

from light) for up to 7 days.[4]

Q8: What are some alternative methods to improve the aqueous solubility of Amphotericin B?

A8: Besides pH adjustment and the use of co-solvents, several other strategies are employed:
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Complexation with cyclodextrins: Cyclodextrins can encapsulate the hydrophobic part of the

Amphotericin B molecule, increasing its aqueous solubility.[6]

Lipid-based formulations: Encapsulating Amphotericin B in liposomes (e.g., AmBisome®),

lipid complexes (e.g., ABLC), or colloidal dispersions (e.g., ABCD) significantly improves its

solubility and can reduce its toxicity.[6][7]

Nanoparticle-based delivery systems: Polymeric or lipid nanoparticles can encapsulate

Amphotericin B, enhancing its solubility and stability.[8][9]

Use of co-solvents and surfactants: Systems like self-emulsifying drug delivery systems

(SEDDS) that consist of oils, surfactants, and co-surfactants can be used to improve

solubility and absorption.[6]

Quantitative Data Summary
Table 1: Solubility of Amphotericin B in Various Solvents

Solvent Solubility Reference

Acidic Water (pH 2) ~0.1 mg/ml [1]

Basic Water (pH 11) ~0.1 mg/ml [1]

Dimethyl sulfoxide (DMSO) 30 - 40 mg/ml [1]

Dimethylformamide (DMF) 2 - 4 mg/ml [1]

DMF + 1 M HCl (3:1) 60 - 80 mg/ml [1]

Methanol Slightly soluble [1]

Ethanol Higher than other alcohols [10][11]

Water (neutral pH) Insoluble

Key Experimental Protocols
Protocol 1: Preparation of a 2.5 mg/ml Amphotericin B Stock Solution in DMSO

Materials: Amphotericin B trihydrate powder, sterile DMSO, sterile microcentrifuge tubes.
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Procedure: a. Aseptically weigh the desired amount of Amphotericin B trihydrate powder.

b. In a sterile environment, add the appropriate volume of sterile DMSO to achieve a final

concentration of 2.5 mg/ml. c. Vortex the solution vigorously until the powder is completely

dissolved. The solution should be a clear yellow. d. Aliquot the stock solution into smaller,

single-use sterile microcentrifuge tubes. e. Store the aliquots at -20°C or below, protected

from light.[1]

Protocol 2: Reconstitution of Liposomal Amphotericin B (AmBisome®) for In Vitro Use

This protocol is based on the manufacturer's instructions for AmBisome® and should be

adapted for specific experimental needs.

Materials: Vial of lyophilized AmBisome® (e.g., 50 mg), sterile water for injection, 5%

Dextrose in water (D5W), sterile syringes, and a 5-micron filter (often provided with the

product).

Reconstitution of Concentrate: a. Aseptically add 12 ml of sterile water for injection to the vial

to yield a 4 mg/ml concentrate.[4][5] b. Shake the vial vigorously for 30 seconds to

completely disperse the contents. The result should be a yellow, translucent suspension.[4]

[5]

Dilution for Use: a. Calculate the required volume of the 4 mg/ml concentrate. b. Withdraw

this volume into a sterile syringe. c. Attach the provided 5-micron filter to the syringe.[4][5] d.

Inject the concentrate through the filter into the appropriate volume of D5W to achieve the

final desired concentration (typically between 1-2 mg/ml for administration, but can be

adjusted for in vitro experiments).[4][5] Important: Do not use saline solutions for

reconstitution or dilution as this may cause precipitation.[5]

Storage: The reconstituted concentrate is stable for up to 7 days when stored in the

refrigerator and protected from light.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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